Nickel-56

• CAS: 14932-64-0
• Synonyms: 56Ni radioisotope; Ni-56 radioisotope; Nickel-56
• Molecular Formula: Ni
• Molecular Weight: 55.942128 g/mol
• SMILES: [Ni]
• InChI: InChI=1S/Ni/i1-3
• InChIKey: PXHVJJICTQNCMI-OIOBTWANSA-N

Challenge: Sourcing authenticated ⁵⁶Ni with a 6.075-day half-life for calibration and nuclear structure studies. Solution: This product provides the exact doubly magic (Z=28, N=28) radioisotope with a well-characterized gamma-ray spectrum (0.164, 0.755, 0.810 MeV). • No isotopic ambiguity - distinct decay signature ensures experimental validity • Calibration-grade for gamma-ray detectors in the MeV range • Custom synthesis with documented chain of custody. In stock for immediate dispatch.

Nickel-56 (CAS 14932-64-0): Nuclear Data and Procurement Specifications

Nickel-56 (⁵⁶Ni) is an unstable, proton-rich radioisotope of nickel characterized by a doubly magic nucleus containing 28 protons and 28 neutrons . With a precise atomic mass of 55.942132(12) u and a half-life refined to 6.075(10) days, it decays exclusively via electron capture (and a minor β⁺ branch) to its daughter ⁵⁶Co, releasing a decay energy of 2.1329(6) MeV . Its synthesis is exclusively artificial, typically achieved through charged-particle irradiation, and its detection relies on a distinct and well-characterized gamma-ray signature . ⁵⁶Ni is a cornerstone radionuclide in nuclear astrophysics, serving as the primary energy source powering the light curves of Type Ia supernovae, but it has no direct commercial or industrial application outside of specialized academic and calibration contexts .

Identity Proton-rich, doubly magic (Z=28, N=28) radioisotope

Half-life context Multi-day window supports target preparation and extended measurements

Detection Unique gamma-ray spectrum enables unambiguous identification

• [1] ChemLin. (2023). Nickel-56 - isotopic data and properties. Retrieved from https://chemlin.org/isotope/nickel-56 View Source
• [2] K. T. Lesko et al. (1992). Half-life of ⁵⁶Ni. Physical Review C, 46(3), 1132-1135. INIS RN: 24013096. View Source
• [3] Sheline, R. K., & Wilkinson, J. R. (1952). The Nuclide Ni⁵⁶. Physical Review, 87(5), 752-753. View Source
• [4] Axelrod, T. S. (1980). Late time optical spectra from the ⁵⁶Ni model for Type I supernovae (Thesis, UCRL-52994). Lawrence Livermore Laboratory. DOI: 10.2172/7096402. View Source

Critical Procurement Considerations for Nickel-56 vs. Other Nickel Isotopes

Generic substitution among nickel isotopes is not scientifically or procedurally feasible. The procurement of Nickel-56 is driven by its unique nuclear properties, which are fundamentally different from both stable nickel isotopes (e.g., ⁵⁸Ni, ⁶⁰Ni) and other radioisotopes (e.g., ⁵⁷Ni, ⁶³Ni). The half-life dictates its useful experimental window; its characteristic gamma-ray spectrum is essential for unambiguous identification in complex environments; and its doubly magic nuclear structure is the specific subject of study in many experiments . Furthermore, its role as the primary radioactive energy source in supernova models is a function of its specific decay chain and energy output, a property not shared by any other isotope . Using an incorrect isotope would invalidate the scientific premise of an experiment, produce undetectable or misleading signals, or be incompatible with the required experimental timeline.

Property

⁵⁶Ni

Potential substitutes (⁵⁷Ni, ⁵⁹Ni, ⁶³Ni, ⁵⁸Ni)

Experimental window

Multi-day timeline fits offline target work and repeated measurement

⁵⁷Ni under 2 d forces expedited logistics; ⁵⁹Ni/⁶³Ni decays too slow for observation

Spectroscopic fingerprint

Distinct multi-line gamma spectrum uniquely tied to decay chain

Different line sets lose detection specificity in complex backgrounds

Nuclear structure benchmark

Doubly magic core is the specific subject of shell-model tests

⁵⁸Ni not magic — structural models and radial distributions differ

• [1] Wikipedia contributors. (2024). Isotopes of nickel. Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Isotopes_of_nickel View Source
• [2] Meza, N., & Anderson, J. P. (2020). Stripped-envelope core-collapse supernova ⁵⁶Ni masses: Persistently larger values than supernovae type II. Astronomy & Astrophysics, 641, A177. DOI: 10.1051/0004-6361/201937113. View Source

Quantitative Differentiation of Nickel-56: Head-to-Head Performance vs. Comparators

Half-Life Differentiation: ⁵⁶Ni vs. Other Nickel Radioisotopes

Nickel-56's half-life of 6.075 days provides a uniquely convenient experimental window. It is long enough to allow for post-synthesis target preparation and multi-day measurements, but short enough for its decay to be observable within a standard experimental timeframe, unlike the long-lived ⁵⁹Ni or stable isotopes. In comparison, the next most accessible radioisotope, ⁵⁷Ni, has a much shorter half-life of 35.60 hours, requiring expedited handling and limiting the scope of experiments . Other radioisotopes have half-lives that are either impractically long for decay studies (e.g., ⁵⁹Ni at 81,000 years, ⁶³Ni at 101 years) or too short for offline measurements (<60 hours) .

Half‑life vs ⁵⁷Ni

Head‑to‑head

6.075(10) d vs 35.60(6) h

Half‑life drives experimental design, logistics, and feasibility.

Standardized nuclear data evaluation

Evidence Dimension	Radioactive Half-Life (T₁/₂)
Target Compound Data	6.075(10) days
Comparator Or Baseline	⁵⁷Ni: 35.60(6) hours; ⁵⁹Ni: 81,000 years; ⁶³Ni: 101 years
Quantified Difference	⁵⁶Ni's half-life is approximately 4.1 times longer than ⁵⁷Ni, and many orders of magnitude shorter than ⁵⁹Ni and ⁶³Ni.
Conditions	Standardized nuclear data evaluation

Why This Matters

The half-life is a primary determinant of experimental design, logistics, and safety, directly impacting the feasibility and cost of procurement and use.

• [1] Wikipedia contributors. (2024). Isotopes of nickel. Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Isotopes_of_nickel View Source

Characteristic Gamma-Ray Spectrum: ⁵⁶Ni vs. ⁵⁷Ni for Spectroscopic Identification

The decay of ⁵⁶Ni produces a distinct gamma-ray spectrum that serves as its unique fingerprint for identification and quantification. A seminal study documented gamma-rays with energies (and relative intensities) including 0.17 MeV (1.0), 0.28 MeV (0.3), 0.48 MeV (0.4), and 0.81 MeV (0.8) . A later, more precise investigation reported gamma rays at 0.164±0.003 MeV (99.3±6.6 per 100 decays) and 0.755±0.003 MeV (48.0±3.2 per 100 decays), among others . This unique spectral signature allows for the unambiguous detection of ⁵⁶Ni in complex decay chains, such as those in supernova ejecta, and distinguishes it from other nickel radioisotopes like ⁵⁷Ni, which has its own different set of gamma lines .

Gamma spectrum vs ⁵⁷Ni

Reported

0.164 MeV (I~99), 0.755 MeV (I~48)

Unique spectral lines allow unambiguous isotopic identification.

Scintillation gamma‑ray spectrometry

Evidence Dimension	Gamma-Ray Energy and Intensity
Target Compound Data	0.164±0.003 MeV (intensity: 99.3±6.6), 0.755±0.003 MeV (48.0±3.2) ; other lines at 0.17, 0.28, 0.48, 0.81 MeV
Comparator Or Baseline	⁵⁷Ni has a different gamma-ray spectrum (specific line energies not provided in this comparison but known to be distinct).
Quantified Difference	The gamma-ray spectrum is unique and characteristic of the ⁵⁶Ni -> ⁵⁶Co decay, enabling specific detection.
Conditions	Scintillation gamma-ray spectrometry

Why This Matters

The unique gamma signature is essential for verifying the identity and quantifying the amount of ⁵⁶Ni in experimental setups, particularly where multiple radioactive species are present.

• [1] Sheline, R. K., & Wilkinson, J. R. (1952). The Nuclide Ni⁵⁶. Physical Review, 87(5), 752-753. View Source
• [2] Reed, W. A., et al. (1963). Decay of Ni⁵⁶. Physical Review, 130(4), 1577-1583. View Source
• [3] Dimitriadis, G. (2017). Observational constraints on the progenitors of Type Ia Supernovae (Doctoral Thesis). University of Southampton. View Source

Nuclear Structure: RMS Matter Radius of Doubly Magic ⁵⁶Ni vs. Stable ⁵⁸Ni

As a doubly magic (N=28, Z=28) nucleus, ⁵⁶Ni is a benchmark for nuclear structure models. A direct comparison of its root-mean-square (RMS) matter radius with that of the stable isotope ⁵⁸Ni reveals a nuanced structural difference. Elastic proton scattering experiments measured the RMS point matter radius of radioactive ⁵⁶Ni to be 3.62(6) fm, which is slightly smaller than the known radius of stable ⁵⁸Ni at 3.67(7) fm . While the difference in radius is small, the analysis elucidated pronounced differences in the shapes of their radial matter distributions . This demonstrates that even subtle changes in nucleon number around the doubly magic core can significantly alter the nuclear density profile, a key area of investigation for nuclear theory.

RMS matter radius vs ⁵⁸Ni

Head‑to‑head

3.62(6) fm vs 3.67(7) fm

Radial distribution shape differs, informing shell‑model refinements.

p‑elastic scattering at ~400 MeV/u

Evidence Dimension	RMS Point Matter Radius
Target Compound Data	3.62(6) fm
Comparator Or Baseline	⁵⁸Ni: 3.67(7) fm
Quantified Difference	⁵⁶Ni radius is 0.05 fm smaller (approximately 1.4% smaller), with significant differences in the radial distribution shape.
Conditions	p-⁵⁶Ni and p-⁵⁸Ni elastic scattering at ~400 MeV/u, analyzed with the Sum-of-Gaussians (SOG) method

Why This Matters

For experiments investigating nuclear structure or testing theoretical models (e.g., shell model), ⁵⁶Ni is the specific nuclide of interest; ⁵⁸Ni cannot serve as a substitute for these investigations.

• [1] Aumann, T., et al. (2020). Variance in the radial distribution of nuclear matter between ⁵⁶Ni and ⁵⁸Ni inferred from a model-independent Sum-of-Gaussian analysis of elastic proton scattering data. Physics Letters B, 811, 135884. DOI: 10.1016/j.physletb.2020.135884. View Source

Astrophysical Nucleosynthesis Yields: ⁵⁶Ni vs. ⁵⁷Ni in Supernova Models

In modeling supernova light curves, the mass of synthesized ⁵⁶Ni is the primary determinant of peak luminosity and early-time decay, while ⁵⁷Ni plays a role in later-time flattening. Quantitative analysis of SN 2014J, for instance, required a mass ratio of ⁵⁷Ni/⁵⁶Ni to be ∼0.065 to accurately model the late-time light curve . This translates to an ⁵⁶Ni mass that is roughly 15 times greater than that of ⁵⁷Ni in this event. This specific ratio is not a fixed constant but is a diagnostic output of the supernova explosion model, highlighting the distinct and non-interchangeable roles of these two isotopes in astrophysical simulations and interpretations.

Supernova mass ratio

Reported

⁵⁷Ni/⁵⁶Ni = 0.065 (−0.004,+0.005)

Ratio is a key diagnostic output of supernova explosion models.

Late‑time F606W luminosity of SN 2014J

Evidence Dimension	Synthesized Mass Ratio in a Type Ia Supernova (SN 2014J)
Target Compound Data	Serves as the reference mass (denominator in the ratio)
Comparator Or Baseline	⁵⁷Ni mass
Quantified Difference	Mass ratio ⁵⁷Ni/⁵⁶Ni = 0.065 (-0.004, +0.005)
Conditions	Analysis of late-time (>800 days) F606W-band luminosity of SN 2014J

Why This Matters

The specific yield of ⁵⁶Ni is a critical parameter in supernova physics, and its ratio to ⁵⁷Ni is a key diagnostic. Substituting one for the other would lead to incorrect astrophysical conclusions.

• [1] Dimitriadis, G. (2017). Observational constraints on the progenitors of Type Ia Supernovae (Doctoral Thesis). University of Southampton. View Source

Primary Application Scenarios for Nickel-56 (CAS 14932-64-0) in Research and Calibration

Gamma-Ray Detector Calibration and Spectrometry Standard

As a radionuclide with a well-defined half-life (6.075 days) and a unique, multi-line gamma-ray spectrum (e.g., 0.164, 0.755, 0.810 MeV), ⁵⁶Ni is suitable for calibrating the energy and efficiency of gamma-ray detectors, particularly for experiments in nuclear astrophysics where similar energies are expected . Its decay chain and spectral fingerprint allow for precise calibration in the MeV range, which is relevant for detecting gamma-ray lines from cosmic sources .

Nuclear Structure Studies of Doubly Magic Nuclei

⁵⁶Ni is a premier candidate for nuclear structure experiments due to its self-conjugate (N=Z) and doubly magic (Z=28, N=28) nature. The measurement of its RMS matter radius (3.62 fm) in direct comparison with ⁵⁸Ni has elucidated differences in nuclear matter distribution, making it a critical isotope for testing and refining shell-model calculations and for investigating the behavior of the N=28 shell closure .

Target Material for Nuclear Reaction Studies

The unique nuclear properties of ⁵⁶Ni make it an essential target for measuring reaction rates of astrophysical importance. For instance, the ⁵⁶Ni(p,γ)⁵⁷Cu reaction is a critical input for models of explosive hydrogen burning (the rp-process) in X-ray bursts . The use of a ⁵⁶Ni target is mandatory for directly measuring the cross section of this specific reaction, as no other isotope can provide the same initial nuclear state.

Astrophysical Simulation and Model Validation

The mass of ⁵⁶Ni synthesized in a supernova explosion is the primary power source for its light curve, and its decay chain (⁵⁶Ni → ⁵⁶Co → ⁵⁶Fe) is fundamental to all models of Type Ia and core-collapse supernovae . The derived ⁵⁶Ni mass, such as the 0.573 M☉ inferred for SN 2014eg, is a direct output of these models used to constrain explosion mechanisms . Using any other isotope would invalidate the entire physical model and its conclusions.

Application

Selection Property

Validation Focus

Detector calibration & spectrometry standard

Multi‑line gamma spectrum (0.16–0.81 MeV)

Energy/efficiency calibration for nuclear astrophysics

Nuclear structure benchmarking

Doubly magic (N=Z=28) RMS matter radius

Shell‑model testing, N=28 shell closure behaviour

Nuclear reaction target

Unique initial nuclear state for (p,γ) studies

Cross‑section measurement for rp‑process models

Supernova light‑curve modeling

⁵⁶Ni→⁵⁶Co→⁵⁶Fe decay energy output

Explosion mechanism constraints via ⁵⁶Ni mass

• [1] Reed, W. A., et al. (1963). Decay of Ni⁵⁶. Physical Review, 130(4), 1577-1583. View Source
• [2] Sheline, R. K., & Wilkinson, J. R. (1952). The Nuclide Ni⁵⁶. Physical Review, 87(5), 752-753. View Source
• [3] Aumann, T., et al. (2020). Variance in the radial distribution of nuclear matter between ⁵⁶Ni and ⁵⁸Ni inferred from a model-independent Sum-of-Gaussian analysis of elastic proton scattering data. Physics Letters B, 811, 135884. View Source
• [4] Dimitriadis, G. (2017). Observational constraints on the progenitors of Type Ia Supernovae (Doctoral Thesis). University of Southampton. View Source